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Compound of Interest

Compound Name: NCT-501 hydrochloride

Cat. No.: B1531422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of NCT-501 hydrochloride, a potent and selective inhibitor of aldehyde

dehydrogenase 1A1 (ALDH1A1).

Introduction
NCT-501 hydrochloride is a theophylline-based, reversible inhibitor of ALDH1A1 with an IC50

of 40 nM for the human form.[1][2] It demonstrates high selectivity for ALDH1A1 over other

ALDH isozymes and dehydrogenases.[1] ALDH1A1 is a marker for cancer stem cells in various

cancers and plays a crucial role in cellular detoxification, differentiation, and drug resistance.

The enzyme catalyzes the oxidation of retinal to retinoic acid, a key signaling molecule in gene

expression.[3][4] Inhibition of ALDH1A1 is a promising therapeutic strategy in oncology.

Physicochemical and Solubility Data
A comprehensive summary of the quantitative data for NCT-501 hydrochloride is presented in

the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1531422?utm_src=pdf-interest
https://www.benchchem.com/product/b1531422?utm_src=pdf-body
https://www.benchchem.com/product/b1531422?utm_src=pdf-body
https://www.medchemexpress.com/nct-501-hydrochloride.html
https://www.caymanchem.com/product/18319/nct-501-hydrochloride
https://www.medchemexpress.com/nct-501-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9256994/
https://www.oncotarget.com/article/6920/text/
https://www.benchchem.com/product/b1531422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

8-[[4-(cyclopropylcarbonyl)-1-

piperazinyl]methyl]-3,7-

dihydro-1,3-dimethyl-7-(3-

methylbutyl)-1H-purine-2,6-

dione hydrochloride

Molecular Formula C₂₁H₃₂N₆O₃ · HCl [5]

Molecular Weight 452.98 g/mol [5]

CAS Number 2080306-22-3 [5]

Purity ≥98% (HPLC)

Appearance White to off-white solid

Solubility (Water)
Soluble to 100 mM (45.3

mg/mL)

Solubility (DMSO)
Soluble to 100 mM (45.3

mg/mL)

Storage (Solid) Store at -20°C [5]

Storage (Stock Solution)

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

[6]

Experimental Protocols
Safety Precautions
As a formal Safety Data Sheet (SDS) for NCT-501 hydrochloride is not readily available, it is

recommended to handle this compound with the standard precautions for handling laboratory

chemicals of unknown toxicity.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.rndsystems.com/products/nct-501-hydrochloride_5934
https://www.rndsystems.com/products/nct-501-hydrochloride_5934
https://www.rndsystems.com/products/nct-501-hydrochloride_5934
https://www.rndsystems.com/products/nct-501-hydrochloride_5934
https://www.medchemexpress.com/NCT-501.html
https://www.benchchem.com/product/b1531422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle in a well-

ventilated area, preferably in a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NCT-501 hydrochloride
in dimethyl sulfoxide (DMSO).

Materials:

NCT-501 hydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of NCT-501 hydrochloride to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of NCT-501 hydrochloride powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 4.53 mg of the compound.

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the NCT-501 hydrochloride powder. To prepare a 10 mM

stock solution with 4.53 mg of the compound, add 1 mL of DMSO.
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Dissolution: Cap the tube securely and vortex thoroughly until the solid is completely

dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if

necessary.

Sterilization (Optional): If the stock solution is to be used in sterile cell culture applications, it

can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C

for long-term storage.

Stock Solution Preparation Table
The following table provides the required mass of NCT-501 hydrochloride to prepare stock

solutions of various concentrations and volumes.

Desired Concentration Volume Mass of NCT-501 HCl (mg)

1 mM 1 mL 0.453

5 mM 1 mL 2.265

10 mM 1 mL 4.53

50 mM 1 mL 22.65

100 mM 1 mL 45.3

Signaling Pathway and Experimental Workflow
ALDH1A1 Signaling Pathway in Cancer
NCT-501 hydrochloride inhibits ALDH1A1, an enzyme that plays a critical role in the

conversion of retinal to retinoic acid. Retinoic acid then binds to nuclear receptors (RAR/RXR),

which act as transcription factors to regulate the expression of genes involved in cell

differentiation, proliferation, and apoptosis. In cancer stem cells, elevated ALDH1A1 activity is

associated with drug resistance and tumor progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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